Cas no 1804894-96-9 (3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid)

• Product Name: 3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid
• CAS No: 1804894-96-9
• MF: C₁₀H₆F₃NO₂S
• MW: 261.220351696014
• CID: 5004401
• Update Time: 2025-07-25

3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid

• Inchi： 1S/C10H6F3NO2S/c1-5-2-3-6(4-14)8(7(5)9(15)16)17-10(11,12)13/h2-3H,1H3,(H,15,16)
• InChI Key： LRJBYNUPXAOUJA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.3
• Topological Polar Surface Area: 86.4

Additional information on 3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid

Comprehensive Overview of 3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid (CAS No. 1804894-96-9)

3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid (CAS No. 1804894-96-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with a cyano group, a methyl substituent, and a trifluoromethylthio moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds and sulfur-containing heterocycles in modern therapeutics.

The compound’s trifluoromethylthio group (-SCF3) is a highlight, as this functional group is known to enhance metabolic stability and lipophilicity in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine incorporation and sulfur-based modifications are widely explored to improve pharmacokinetic properties. Additionally, the cyano group offers opportunities for further derivatization, making CAS 1804894-96-9 a valuable building block for constructing complex molecules.

In agrochemical applications, 3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid is studied for its potential role in developing novel pesticides or herbicides. The trifluoromethylthio moiety is known to contribute to the bioactivity of agrochemicals, and its combination with a cyano group could lead to compounds with enhanced efficacy against resistant pests. This is particularly relevant given the growing global focus on sustainable agriculture and the need for environmentally friendly pest control solutions.

From a synthetic chemistry perspective, the compound’s structure presents interesting challenges and opportunities. The presence of both electron-withdrawing (-CN, -SCF3) and electron-donating (-CH3) groups on the aromatic ring influences its reactivity, enabling selective functionalization. This makes CAS 1804894-96-9 a subject of interest for methodologies like cross-coupling reactions and C-H activation, which are hot topics in organic synthesis.

Environmental and regulatory considerations are also critical when discussing 3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid. While the compound itself is not classified as hazardous, its derivatives must be evaluated for biodegradability and eco-toxicity to meet stringent global standards. This aligns with the broader industry shift toward green chemistry principles, where researchers prioritize safer reagents and processes.

In summary, 3-Cyano-6-methyl-2-(trifluoromethylthio)benzoic acid (CAS No. 1804894-96-9) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and materials science. Its structural attributes, including the cyano, methyl, and trifluoromethylthio groups, make it a valuable tool for innovation in these fields. As research progresses, this compound is likely to play a pivotal role in addressing contemporary challenges in drug development and crop protection.